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Compound of Interest

Compound Name: sec-Butylcyclohexane

Cat. No.: B1581254 Get Quote

Technical Data Sheet: sec-Butylcyclohexane
Audience: Researchers, scientists, and drug development professionals.

Chemical Identity and Formula
sec-Butylcyclohexane is a cyclic alkane, a derivative of cyclohexane where a sec-butyl group

is attached to the ring. Its chemical structure is characterized by a six-carbon ring bonded to a

four-carbon branched alkyl substituent.

Molecular Formula: C₁₀H₂₀[1][2][3][4][5]

Physicochemical Properties
The fundamental physicochemical properties of sec-butylcyclohexane are summarized in the

table below. These values are crucial for its application in various experimental and industrial

settings.
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Property Value

Molecular Weight 140.27 g/mol [1][4][5]

Alternative Molecular Weight 140.2658 g/mol [2][3]

CAS Number 7058-01-7[1][2][3][4][5]

Density 0.801 g/cm³[3]

Boiling Point 179.3 °C at 760 mmHg[3]

Flash Point 48.2 °C[3]

Vapor Pressure 1.28 mmHg at 25 °C[3]

Logical Structure of Chemical Identification
The process of identifying and characterizing a chemical compound like sec-
butylcyclohexane follows a logical workflow, starting from its basic formula to its detailed

structural and physical properties.
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Caption: Logical workflow for chemical characterization.
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Disclaimer: This document is intended for informational purposes for a technical audience. The

provided data is compiled from various chemical databases. Experimental protocols are

beyond the scope of this specific data sheet.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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